Cas no 2580254-37-9 (2-(6-methylpyridin-2-yl)butan-2-amine dihydroiodide)

• Product Name: 2-(6-methylpyridin-2-yl)butan-2-amine dihydroiodide
• CAS No: 2580254-37-9
• MF: C₁₀H₁₈I₂N₂
• MW: 420.072267055511
• MDL: MFCD33020334
• CID: 5662346
• PubChem ID: 155858699
• Update Time: 2025-08-04

2-(6-methylpyridin-2-yl)butan-2-amine dihydroiodide Chemical and Physical Properties

Names and Identifiers

• 2-(6-Methylpyridin-2-yl)butan-2-amine;dihydroiodide
• EN300-27717395
• 2-(6-methylpyridin-2-yl)butan-2-amine dihydroiodide
• 2580254-37-9

• MDL： MFCD33020334
• Inchi： 1S/C10H16N2.2HI/c1-4-10(3,11)9-7-5-6-8(2)12-9;;/h5-7H,4,11H2,1-3H3;2*1H
• InChI Key： QHRKJZDZKZAHOE-UHFFFAOYSA-N
• SMILES： I.I.NC(C)(C1C=CC=C(C)N=1)CC

Computed Properties

• Exact Mass: 419.95594g/mol
• Monoisotopic Mass: 419.95594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(6-methylpyridin-2-yl)butan-2-amine dihydroiodide

Introduction to 2-(6-Methylpyridin-2-yl)butan-2-amine Dihydroiodide (CAS No. 2580254-37-9)

2-(6-Methylpyridin-2-yl)butan-2-amine dihydroiodide (CAS No. 2580254-37-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

The molecular structure of 2-(6-methylpyridin-2-yl)butan-2-amine dihydroiodide is composed of a butan-2-amine moiety substituted with a 6-methylpyridin-2-yl group, forming a complex organic salt with dihydroiodide. The presence of the pyridine ring and the methyl substituent imparts specific electronic and steric properties that influence its reactivity and biological behavior. The dihydroiodide salt form enhances its solubility and stability, making it suitable for various experimental and clinical applications.

In terms of chemical synthesis, 2-(6-methylpyridin-2-yl)butan-2-amine dihydroiodide can be prepared through a multi-step process involving the reaction of 6-methylpyridine with an appropriate amine precursor followed by the formation of the dihydroiodide salt. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, which is crucial for both research and industrial applications.

The biological activities of 2-(6-methylpyridin-2-yl)butan-2-amine dihydroiodide have been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary studies have indicated that it may possess neuroprotective effects, which could be beneficial in neurodegenerative disorders like Alzheimer's disease.

One of the key areas of interest in the study of 2-(6-methylpyridin-2-yl)butan-2-amine dihydroiodide is its potential as a modulator of ion channels and receptors. Recent studies have demonstrated that this compound can interact with specific ion channels, such as potassium and calcium channels, which play crucial roles in cellular signaling pathways. This interaction could have implications for treating conditions characterized by ion channel dysfunction, such as certain types of epilepsy and cardiac arrhythmias.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(6-methylpyridin-2-yl)butan-2-amine dihydroiodide in human subjects. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and pharmacokinetic profiles. These findings provide a strong foundation for advancing to later-stage clinical trials and potentially bringing this compound to market as a new therapeutic agent.

Beyond its therapeutic potential, 2-(6-methylpyridin-2-yl)butan-2-amine dihydroiodide has also been explored for its use in diagnostic applications. Its unique chemical properties make it suitable for developing novel imaging agents that can be used to visualize specific biological processes or pathologies. This dual functionality—therapeutic and diagnostic—highlights the versatility of this compound and its potential impact on medical research and practice.

In conclusion, 2-(6-methylpyridin-2-y)butan-2-aminedihydroiodide (CAS No. 2580254-37-) represents a promising molecule with a wide range of potential applications in medicine. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic benefits, paving the way for future developments in drug discovery and clinical practice.